Cas no 50824-86-7 (N-(2,3-dimethylphenyl)propanamide)

N-(2,3-dimethylphenyl)propanamide is a substituted aromatic amide with the molecular formula C₁₁H₁₅NO. This compound features a propanamide group attached to a 2,3-dimethylphenyl ring, contributing to its distinct chemical and physical properties. It is commonly utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the dimethyl substitution on the phenyl ring enhances steric and electronic effects, influencing reactivity and selectivity in chemical transformations. Its stable amide linkage and aromatic structure make it suitable for further functionalization under controlled conditions. The compound is typically handled under standard laboratory precautions due to its moderate stability and potential reactivity.

N-(2,3-dimethylphenyl)propanamide structure

50824-86-7 structure

Product Name:N-(2,3-dimethylphenyl)propanamide

CAS No:50824-86-7

MF:C₁₁H₁₅NO

MW:177.242902994156

CID:934334

PubChem ID:295221

Update Time:2025-10-28

N-(2,3-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

- N-(2,3-dimethylphenyl)propanamide
- N-(2,3-DIMETHYL-PHENYL)-PROPIONAMIDE
- 2,3-dimethyl-N-propionylaniline
- AC1L6NNY
- AC1Q2RR1
- AN-652
- CTK4J3210
- NSC164381
- NSC-164381
- 2',3'-DIMETHYLPROPIONANILIDE
- N-(2,3-Dimethylphenyl)propionamide
- SCHEMBL10436820
- 50824-86-7
- AN-652/41460318
- CS-0362033
- AKOS000678645
- NSC 164381
- DTXSID40304150
- MDL： MFCD00157659
- Inchi： 1S/C11H15NO/c1-4-11(13)12-10-7-5-6-8(2)9(10)3/h5-7H,4H2,1-3H3,(H,12,13)
- InChI Key： YBGUAZYPHZLGJX-UHFFFAOYSA-N
- SMILES： O=C(CC)NC1C=CC=C(C)C=1C

Computed Properties

Exact Mass: 177.11545
Monoisotopic Mass: 177.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432703-1g	N-(2,3-dimethylphenyl)propionamide	50824-86-7	95+%	1g	￥3034.00	2024-05-11
Crysdot LLC	CD12066962-5g	N-(2,3-Dimethylphenyl)propionamide	50824-86-7	95+%	5g	$874	2024-07-24